3-(3,5-dimethylisoxazol-4-yl)-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)propanamide

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(4-oxo-3H-phthalazin-1-yl)methyl]propanamide
• InChI: InChI=1S/C17H18N4O3/c1-10-12(11(2)24-21-10)7-8-16(22)18-9-15-13-5-3-4-6-14(13)17(23)20-19-15/h3-6H,7-9H2,1-2H3,(H,18,22)(H,20,23)
• InChI Key: RVUSEDXTOUXKPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)NCC2=NNC(=O)C3=CC=CC=C32
• Molecular Formula: C17H18N4O3
• Molecular Weight: 326.35 g/mol

Description

3-(3,5-dimethylisoxazol-4-yl)-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)propanamide is a useful research compound. Its molecular formula is C17H18N4O3 and its molecular weight is 326.356. The purity is usually 95%.
BenchChem offers high-quality 3-(3,5-dimethylisoxazol-4-yl)-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3,5-dimethylisoxazol-4-yl)-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Derivative Synthesis

One significant area of application for such compounds is in the synthesis of heterocyclic derivatives. Heterocyclic compounds play a crucial role in medicinal chemistry due to their diverse biological activities. For example, the synthesis of heterocyclic derivatives through palladium-catalyzed oxidative cyclization-alkoxycarbonylation of substituted gamma-oxoalkynes has been reported, resulting in compounds like tetrahydrofuran, dioxolane, and oxazoline derivatives in satisfactory yields. This method highlights the versatility and efficiency of utilizing palladium catalysis in constructing complex heterocyclic frameworks (Bacchi et al., 2005).

Antitumor Activity

Another critical application of such compounds is in the development of potential antitumor agents. Novel derivatives have been synthesized and evaluated for their in vitro antitumor activity, demonstrating promising results against various cancer cell lines. This includes the synthesis and evaluation of 3-benzyl-substituted-4(3H)-quinazolinones, which showed significant antitumor activity, highlighting the potential of these compounds in cancer therapy (Al-Suwaidan et al., 2016).

Antimicrobial and Antifungal Activity

Compounds related to "3-(3,5-dimethylisoxazol-4-yl)-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)propanamide" have also been explored for their antimicrobial and antifungal properties. For instance, novel 4-(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino derivatives carrying a biologically active sulfonamide moiety have been synthesized and evaluated for their antibacterial and antifungal activity, demonstrating interesting antimicrobial properties (Ghorab et al., 2017).